4-Cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine

• Molecular Formula: C30H29NO3
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 4-cyclopentyloxy-6-(trityloxymethyl)pyridin-3-ol
• InChI: InChI=1S/C30H29NO3/c32-28-21-31-26(20-29(28)34-27-18-10-11-19-27)22-33-30(23-12-4-1-5-13-23,24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,20-21,27,32H,10-11,18-19,22H2
• InChI Key: KMXBQZOFIMVPNF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=C(C=NC(=C2)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)O

Description

4-Cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine is a useful research compound. Its molecular formula is C30H29NO3 and its molecular weight is 451.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5% Palladium on charcoal catalyst (2 g) is added to a solution of 5-benzyloxy-4-cyclopentyloxy-2-trityloxymethylpyridine (24.2 g) in ethanol (500 mL) and the mixture stirred at room temperature under a hydrogen atmosphere for 3 hours. After filtering the filtrate is concentrated in vacuo to give a colourless oil which is purified by flash chromatography (n-pentane/ethyl acetate 7:3 v/v as eluent on silica) to give 4-cyclopentyloxy-5-hydroxy-2-trityloxymethylpyridine (18.8 g) as a colourless foam. [1Hnmr in deuterochloroform with Me4Si as standard: 1.70, 2H, m; 1.82, 2H, m; 1.90-2.08, 4H, m; 4.25, 2H, s; 493, 1H, m; 7.19, 1H, s; 7.24, 7.30, 7.49, 15H, Ar; 8.04, 1H, s.].